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Compound of Interest

Compound Name: Tetrabromophenolphthalein

CAS No.: 76-62-0

Cat. No.: B1204405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of

tetrabromophenolphthalein and its derivatives. It includes key physicochemical data, detailed

experimental protocols for spectral analysis, and a discussion of its applications, particularly in

analytical chemistry and biochemistry.

Introduction
Tetrabromophenolphthalein, a halogenated derivative of phenolphthalein, and its ethyl ester

are versatile compounds widely used as pH indicators and in various analytical assays.[1][2][3]

Their distinct color changes in response to pH variations are attributed to alterations in their

electronic structure, which can be characterized by their spectral properties.[1] Understanding

these properties is crucial for their effective application in research and development.

Physicochemical Properties
A summary of the key physical and chemical properties of tetrabromophenolphthalein and its

ethyl ester is presented in Table 1. This data is essential for the proper handling, storage, and
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application of these compounds.

Table 1: Physicochemical Data of Tetrabromophenolphthalein and Its Derivatives

Property
Tetrabromophenol
phthalein

Tetrabromophenol
phthalein Ethyl
Ester

Tetrabromophenol
phthalein Ethyl
Ester Potassium
Salt

CAS Number 76-62-0[4][5] 1176-74-5[6] 62637-91-6[7][8]

Molecular Formula C₂₀H₁₀Br₄O₄[4][5] C₂₂H₁₄Br₄O₄[6] C₂₂H₁₃Br₄KO₄[7][8]

Molecular Weight 633.91 g/mol [5] 700.08 g/mol [9] 700.06 g/mol [10]

Appearance Crystals[5] Purple powder[9]

Dark green to dark

blue to black

crystalline powder[8]

[10]

Melting Point
295-297 °C

(decomposes)[5]
206-208 °C[11]

210 °C (decomposes)

[12]

Solubility

Practically insoluble in

water; soluble in

alcohol, ether, and

alkali.[5]

- Water-soluble.[7]

Spectral Properties
The spectral characteristics of tetrabromophenolphthalein derivatives are fundamental to

their function as indicators and reagents. The absorbance spectrum is of primary interest for

most applications.

Table 2: Spectral Data of Tetrabromophenolphthalein Derivatives
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Compound Type
Peak Wavelength
(λmax)

Solvent/Conditions

3',3",5',5"-

Tetrabromophenolphth

alein

Absorbance Not specified -

Tetrabromophenolphth

alein Ethyl Ester
Absorbance 206 nm[9] -

Tetrabromophenolphth

alein Ethyl Ester

Potassium Salt

Absorbance 600 - 608 nm[8] Ethanol[8]

Tetrabromophenolphth

alein Ethyl Ester

Potassium Salt

Absorbance 591.0 - 595.0 nm pH 5.8 buffer

As a pH indicator, the ethyl ester potassium salt of tetrabromophenolphthalein exhibits a

color change from yellow-green to blue-purple over a pH range of 3.4 to 5.4.

Experimental Protocols
Determination of Absorption Spectrum
This protocol outlines the general procedure for determining the absorption spectrum and

maximum absorption wavelength (λmax) of a tetrabromophenolphthalein derivative using a

UV-Vis spectrophotometer.

Materials:

Tetrabromophenolphthalein derivative

Appropriate solvent (e.g., ethanol, deionized water, buffer solution)

UV-Vis spectrophotometer

Quartz or glass cuvettes (1 cm path length)
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Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of Stock Solution: Accurately weigh a small amount of the

tetrabromophenolphthalein derivative and dissolve it in a known volume of the chosen

solvent to prepare a stock solution of a specific concentration.

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to

obtain a range of concentrations suitable for spectrophotometric analysis.

Instrument Warm-up: Turn on the spectrophotometer and allow it to warm up for at least 30

minutes to ensure lamp stability.[13]

Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank. Place the

cuvette in the spectrophotometer and zero the absorbance (or set transmittance to 100%).

[13]

Sample Measurement: Rinse a cuvette with a small amount of the most dilute working

solution and then fill it with the solution. Carefully wipe the outside of the cuvette with a lint-

free tissue to remove any fingerprints or smudges.[13] Place the cuvette in the sample

holder of the spectrophotometer.

Spectral Scan: Scan the absorbance of the sample over a desired wavelength range (e.g.,

200-800 nm).

Determination of λmax: Identify the wavelength at which the maximum absorbance occurs.

This is the λmax.[13]

Measurement at λmax: For quantitative analysis, set the spectrophotometer to the

determined λmax and measure the absorbance of all prepared working solutions, starting

from the most dilute.

Data Analysis: Plot a calibration curve of absorbance versus concentration to verify

adherence to the Beer-Lambert law.
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Applications and Workflows
Tetrabromophenolphthalein and its derivatives are valuable tools in various scientific

applications.

pH Indication
The distinct color change of these compounds with varying pH makes them excellent acid-base

indicators for titrations and other applications requiring visual pH determination.[1][3]

Protein Detection
Tetrabromophenolphthalein ethyl ester is used in assays for protein detection.[2][7] It forms

stable complexes with proteins, leading to a measurable color change that can be quantified

spectrophotometrically.[7]

Enzyme Assays
The ethyl ester derivative can serve as a chromogenic substrate for esterases. The enzymatic

cleavage of the ethyl ester bond releases the colored tetrabromophenolphthalein anion,

allowing for the spectrophotometric monitoring of enzyme activity.[14]

Visualized Workflow: Spectrophotometric Protein
Quantification using Tetrabromophenolphthalein
Ethyl Ester
The following diagram illustrates a typical workflow for a protein quantification assay.

Preparation Assay Measurement Data Analysis

Prepare Reagents
(Buffer, TBPE Solution)

Prepare Protein Standards
and Unknown Samples

Mix Reagents with
Standards and Samples

Incubate for
Color Development

Measure Absorbance
at λmax (e.g., 595 nm)

Generate Standard Curve
(Absorbance vs. Concentration)

Determine Concentration
of Unknown Samples

Phenolphthalein Bromination Tetrabromophenolphthalein Esterification
(with Ethanol)

Tetrabromophenolphthalein
Ethyl Ester

Salt Formation
(with KOH)

Tetrabromophenolphthalein
Ethyl Ester Potassium Salt

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.nbinno.com/article/other-dyes/understanding-ph-indicators-tetrabromophenolphthalein-ethyl-ester-bj
https://www.chemimpex.com/products/21703
https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.wikilectures.eu/w/Tetrabromophenolphthalein_ethyl_ester
https://www.benchchem.com/product/b146300
https://www.benchchem.com/product/b146300
https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.benchchem.com/product/b073270
https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Tetrabromophenolphthalein ethyl ester - WikiLectures [wikilectures.eu]

3. chemimpex.com [chemimpex.com]

4. Tetrabromophenolphthalein | C20H10Br4O4 | CID 65569 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3',3'',5',5''-Tetrabromophenolphthalein [drugfuture.com]

6. Tetrabromophenolphthalein ethyl ester | C22H14Br4O4 | CID 92873 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Tetrabromophenolphthalein Ethyl Ester Potassium Salt | 62637-91-6 | Benchchem
[benchchem.com]

8. Tetrabromophenolphthalein Ethyl Ester, Potassium Salt, Indicator Grade 1 g | Request for
Quote [thermofisher.com]

9. Absorption [Tetrabromophenolphthalein Ethyl Ester] | AAT Bioquest [aatbio.com]

10. chemimpex.com [chemimpex.com]

11. Tetrabromophenolphthalein, ethyl ester [webbook.nist.gov]

12. 62637-91-6・Tetrabromophenolphthalein Ethyl Ester Potassium Salt・201-12241・207-
12243[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation
[labchem-wako.fujifilm.com]

13. mlsu.ac.in [mlsu.ac.in]

14. Tetrabromophenolphthalein Ethyl Ester | RUO [benchchem.com]

To cite this document: BenchChem. [Spectral Properties of Tetrabromophenolphthalein: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204405/docs#spectral-properties-of-
tetrabromophenolphthalein-a-technical-guide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body-img#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.benchchem.com/product/b1204405?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/other-dyes/understanding-ph-indicators-tetrabromophenolphthalein-ethyl-ester-bj
https://www.wikilectures.eu/w/Tetrabromophenolphthalein_ethyl_ester
https://www.chemimpex.com/products/21703
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophenolphthalein
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophenolphthalein
https://www.drugfuture.com/chemdata/3-3-5-5-Tetrabromophenolphthalein.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophenolphthalein-ethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophenolphthalein-ethyl-ester
https://www.benchchem.com/product/b146300
https://www.benchchem.com/product/b146300
https://www.thermofisher.com/order/catalog/product/151580010
https://www.thermofisher.com/order/catalog/product/151580010
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/tetrabromophenolphthalein_ethyl_ester
https://www.chemimpex.com/products/37384
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1176745&Mask=80
https://labchem-wako.fujifilm.com/us/product/detail/W01W0120-1224.html
https://labchem-wako.fujifilm.com/us/product/detail/W01W0120-1224.html
https://labchem-wako.fujifilm.com/us/product/detail/W01W0120-1224.html
https://mlsu.ac.in/econtents/2560_Lambert-BeerLaw.pdf
https://www.benchchem.com/product/b073270
https://www.benchchem.com/product/b1204405/docs#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.benchchem.com/product/b1204405/docs#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.benchchem.com/product/b1204405/docs#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.benchchem.com/product/b1204405/docs#spectral-properties-of-tetrabromophenolphthalein-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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